Cas no 1965309-87-8 (1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride)

• Product Name: 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride
• CAS No: 1965309-87-8
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD26954728
• CID: 4778329
• Update Time: 2026-02-27

1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride
• SB35013

• MDL： MFCD26954728
• Inchi： 1S/C8H8ClNO.ClH/c9-5-8(11)6-1-3-7(10)4-2-6;/h1-4H,5,10H2;1H
• InChI Key： RZLBVVSIRGAVIT-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)N)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride

Comprehensive Guide to 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride (CAS No. 1965309-87-8)

1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride (CAS No. 1965309-87-8) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound, featuring an amino-phenyl group and a chloro-ethanone moiety, has gained significant attention in recent years due to its versatile applications in medicinal chemistry and drug development.

The molecular structure of 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride makes it particularly valuable as a building block in the synthesis of various biologically active molecules. Researchers frequently utilize this compound in the development of novel therapeutic agents, especially in areas such as central nervous system (CNS) drug discovery and anti-inflammatory compound development, which are currently hot topics in pharmaceutical research.

From a chemical perspective, 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride demonstrates excellent reactivity due to the presence of both amino and chloro functional groups. These reactive sites allow for various chemical transformations, making it a valuable intermediate in multi-step synthetic routes. The hydrochloride salt form enhances the compound's stability and solubility, addressing common challenges researchers face when working with similar compounds.

Recent trends in pharmaceutical chemistry have shown increased interest in compounds like 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride for their potential in developing targeted therapies. The compound's structural features align well with current research directions focusing on precision medicine and personalized treatment approaches, which are among the most searched topics in medical research databases.

Quality control is crucial when working with 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical methods are frequently searched by researchers looking for compound characterization protocols.

In terms of storage and handling, 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride should be kept in a cool, dry environment, protected from light and moisture. Proper storage conditions are essential for maintaining the compound's stability over time, a concern commonly expressed by laboratory professionals in online forums and discussion groups.

The global market for specialized chemical intermediates like 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride has seen steady growth, driven by increasing pharmaceutical R&D activities worldwide. Market analysis reports indicate particular demand growth in regions with expanding biotechnology sectors, reflecting broader trends in the life sciences industry.

From a regulatory perspective, 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride is typically classified as a research chemical. However, researchers should always consult current local regulations before purchasing or working with this material, as regulatory frameworks may vary by jurisdiction and change over time.

Recent scientific literature highlights several innovative applications of 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride derivatives in drug discovery projects. These include potential uses in developing novel enzyme inhibitors and receptor modulators, areas that consistently rank among top searches in scientific databases.

For researchers considering the synthesis of 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride, several published protocols are available. The compound can be prepared through controlled chlorination of appropriate precursors, followed by salt formation. Optimization of these synthetic routes remains an active area of investigation, as evidenced by frequent publications on related synthetic methodologies.

When working with 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride, proper laboratory safety practices should always be followed. While not classified as highly hazardous, standard precautions for handling chemical substances should be observed, including the use of appropriate personal protective equipment.

The future outlook for 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride appears promising, with potential applications emerging in new therapeutic areas. As drug discovery approaches become increasingly sophisticated, the demand for versatile building blocks like this compound is expected to grow, particularly in academic and industrial research settings.

For those seeking additional technical information about 1-(4-Amino-phenyl)-2-chloro-ethanone hydrochloride, numerous resources are available through scientific databases and chemical supplier catalogs. These sources typically provide detailed specifications, safety data, and references to published research utilizing this valuable chemical intermediate.